Cas no 898348-30-6 (N'-(2-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(2-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898348-30-6
• MF: C₂₄H₃₁N₃O₅S
• MW: 473.585045099258
• CID: 5940916
• PubChem ID: 16829702
• Update Time: 2025-07-09

N'-(2-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• F2571-0204
• CHEMBL1355544
• N1-(2-methoxybenzyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide
• AKOS024661049
• N'-[(2-methoxyphenyl)methyl]-N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• VU0491419-1
• SMR000811224
• 898348-30-6
• N'-[(2-methoxyphenyl)methyl]-N-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• HMS3037O04
• MLS001234615

• Inchi： 1S/C24H31N3O5S/c1-18-10-12-21(13-11-18)33(30,31)27-16-6-5-8-20(27)14-15-25-23(28)24(29)26-17-19-7-3-4-9-22(19)32-2/h3-4,7,9-13,20H,5-6,8,14-17H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： DRQRZRZXTKHDQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCCC1CCNC(C(NCC1C=CC=CC=1OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 473.19844227g/mol
• Monoisotopic Mass: 473.19844227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 113Ų

Additional information on N'-(2-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

N'-(2-Methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No 898348-30-6, known as N'-(2-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug design and materials science.

The molecular structure of N'-(2-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide is characterized by a combination of functional groups that contribute to its versatility. The presence of a methoxyphenyl group, a piperidine ring, and a sulfonyl moiety creates a molecule with diverse reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. Researchers have explored its reactivity under different conditions, revealing its suitability for forming stable bonds with other molecules. This property has led to its use in the creation of advanced materials, including polymers and nanomaterials, which exhibit enhanced mechanical and thermal properties.

In the field of pharmacology, N'-(2-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide has shown promise as a lead compound for drug development. Studies have demonstrated its ability to modulate key biological pathways, potentially offering therapeutic benefits in areas such as inflammation, neurodegenerative diseases, and cancer. The molecule's unique structure allows for selective interactions with cellular targets, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in complex biological systems with greater accuracy. By employing molecular docking simulations and quantum mechanical calculations, scientists have gained insights into its binding affinity and stability within cellular environments. These findings have paved the way for the design of more effective drug delivery systems and targeted therapies.

Moreover, the environmental impact of N'-(2-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide has been a topic of interest among chemists. Its degradation pathways under various conditions have been studied extensively, revealing its potential as an eco-friendly alternative to traditional chemical agents. This has led to its consideration in green chemistry initiatives aimed at reducing waste and minimizing environmental harm.

In conclusion, N'-(2-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No 898348-30-6) is a multifaceted compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in research methodologies, positions it as a key player in the development of innovative solutions in medicine and materials science.